Cas no 1803604-90-1 (4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride)

• Product Name: 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride
• CAS No: 1803604-90-1
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• MDL: MFCD28246341
• CID: 4617680
• PubChem ID: 91662857
• Update Time: 2025-10-30

4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride
• 4-methyl-1H-pyrazole-5-carbaldehyde;hydrochloride

• MDL： MFCD28246341
• Inchi： 1S/C5H6N2O.ClH/c1-4-2-6-7-5(4)3-8;/h2-3H,1H3,(H,6,7);1H
• InChI Key： FBTNDVBBJMJQCF-UHFFFAOYSA-N
• SMILES： Cl.O=CC1=C(C=NN1)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.4
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride

Comprehensive Overview of 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride (CAS No. 1803604-90-1): Properties, Applications, and Innovations

4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride (CAS No. 1803604-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic aldehyde derivative, featuring a pyrazole core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties, including the presence of a reactive aldehyde group and a hydrochloride salt form, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride has surged due to its role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzymatic activity, a topic frequently searched in academic databases like PubMed and SciFinder. The compound’s CAS No. 1803604-90-1 is often referenced in patents related to cancer therapeutics and anti-inflammatory drugs, aligning with the growing public interest in precision medicine.

From a synthetic chemistry perspective, the pyrazole ring in 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride offers remarkable stability and functionalizability. This characteristic is critical for designing small-molecule probes used in biochemical assays, a trending topic in AI-driven drug discovery platforms. The compound’s hydrochloride form further enhances its solubility, a property highly valued in high-throughput screening (HTS) workflows—a frequently searched term in modern pharmaceutical R&D.

Beyond pharmaceuticals, 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride finds applications in agrochemical formulations. Its derivatives are explored as potential pesticide synergists, addressing the global demand for sustainable crop protection solutions. This aligns with Google Trends data showing increased searches for “green chemistry in agriculture” and “low-toxicity agrochemicals.” The compound’s CAS No. 1803604-90-1 is thus pivotal in bridging academic research and industrial innovation.

Quality control of 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride involves advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring compliance with ICH guidelines—a hot topic in regulatory forums. Suppliers often highlight its ≥98% purity, a metric heavily scrutinized in pharmaceutical outsourcing discussions. The compound’s stability under ambient conditions also makes it a preferred choice for global supply chains, another trending search term post-pandemic.

In material science, researchers leverage the aldehyde functionality of 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride to design functional polymers and coordination complexes. These applications resonate with the rising interest in smart materials for energy storage, as seen in search engine analytics. The compound’s pyrazole moiety contributes to electron delocalization, a property exploited in organic electronics—a field gaining traction in sustainability-focused web queries.

Environmental and safety profiles of 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride are rigorously documented, with SDS emphasizing proper handling under fume hoods. This aligns with the surge in searches for “lab safety best practices” among early-career chemists. Notably, the compound’s biodegradability is under study, tapping into the ESG (Environmental, Social, and Governance) trends dominating corporate R&D agendas.

Future prospects for 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride include its integration into continuous flow chemistry systems—a paradigm shift frequently queried in process chemistry circles. Its compatibility with microwave-assisted synthesis (another trending technique) further positions it as a future-proof intermediate. As the scientific community prioritizes atom economy and waste reduction, this compound’s role in green synthesis protocols is expected to expand.

In summary, 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride (CAS No. 1803604-90-1) exemplifies the convergence of multidisciplinary research. From drug discovery to sustainable materials, its applications mirror the most pressing scientific queries of our time, making it a compound of enduring relevance in both academic and industrial settings.